Cas no 15095-74-6 (2-(2-cyanoethyl)amino-3-phenylpropanoic acid)
15095-74-6 structure
Product Name:2-(2-cyanoethyl)amino-3-phenylpropanoic acid
CAS No:15095-74-6
MF:C12H14N2O2
MW:218.251762866974
CID:208722
PubChem ID:2741262
Update Time:2025-07-23
2-(2-cyanoethyl)amino-3-phenylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- Phenylalanine,N-(2-cyanoethyl)-
- 2-(2-cyanoethylamino)-3-phenylpropanoic acid
- 2-[(2-CYANOETHYL)AMINO]-3-PHENYLPROPANOIC ACID
- (2R)-2-[(2-cyanoethyl)ammonio]-3-phenylpropanoate
- (2S)-2-[(2-cyanoethyl)ammonio]-3-phenylpropanoate
- 2-(2-cyanoethyl)amino-3-phenylpropanoic acid
- DTXSID00372416
- Maybridge1_007740
- HMS563H18
- EN300-11412
- AB01326188-02
- NCGC00332526-01
- SCHEMBL11581109
- AKOS001084305
- Z57044265
- 15095-74-6
- CS-0223143
- CCG-245552
- AKOS016881487
-
- Inchi: 1S/C12H14N2O2/c13-7-4-8-14-11(12(15)16)9-10-5-2-1-3-6-10/h1-3,5-6,11,14H,4,8-9H2,(H,15,16)
- InChI Key: RDEPSYXOVXRWGR-UHFFFAOYSA-N
- SMILES: OC(C(CC1C=CC=CC=1)NCCC#N)=O
Computed Properties
- Exact Mass: 218.10562
- Monoisotopic Mass: 218.105528
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.5
- XLogP3: -1.8
Experimental Properties
- Density: 1.176
- Boiling Point: 426.4°Cat760mmHg
- Flash Point: 211.7°C
- Refractive Index: 1.553
- PSA: 73.12
2-(2-cyanoethyl)amino-3-phenylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-11412-0.05g |
2-[(2-cyanoethyl)amino]-3-phenylpropanoic acid |
15095-74-6 | 95.0% | 0.05g |
$88.0 | 2025-03-21 | |
| Enamine | EN300-11412-0.1g |
2-[(2-cyanoethyl)amino]-3-phenylpropanoic acid |
15095-74-6 | 95.0% | 0.1g |
$132.0 | 2025-03-21 | |
| Enamine | EN300-11412-0.25g |
2-[(2-cyanoethyl)amino]-3-phenylpropanoic acid |
15095-74-6 | 95.0% | 0.25g |
$188.0 | 2025-03-21 | |
| Enamine | EN300-11412-0.5g |
2-[(2-cyanoethyl)amino]-3-phenylpropanoic acid |
15095-74-6 | 95.0% | 0.5g |
$353.0 | 2025-03-21 | |
| Enamine | EN300-11412-1.0g |
2-[(2-cyanoethyl)amino]-3-phenylpropanoic acid |
15095-74-6 | 95.0% | 1.0g |
$470.0 | 2025-03-21 | |
| Enamine | EN300-11412-2.5g |
2-[(2-cyanoethyl)amino]-3-phenylpropanoic acid |
15095-74-6 | 95.0% | 2.5g |
$923.0 | 2025-03-21 | |
| Enamine | EN300-11412-5.0g |
2-[(2-cyanoethyl)amino]-3-phenylpropanoic acid |
15095-74-6 | 95.0% | 5.0g |
$1364.0 | 2025-03-21 | |
| Enamine | EN300-11412-10.0g |
2-[(2-cyanoethyl)amino]-3-phenylpropanoic acid |
15095-74-6 | 95.0% | 10.0g |
$2024.0 | 2025-03-21 | |
| Aaron | AR00AYC9-50mg |
2-[(2-CYANOETHYL)AMINO]-3-PHENYLPROPANOIC ACID |
15095-74-6 | 95% | 50mg |
$146.00 | 2025-02-14 | |
| Aaron | AR00AYC9-100mg |
2-[(2-CYANOETHYL)AMINO]-3-PHENYLPROPANOIC ACID |
15095-74-6 | 95% | 100mg |
$207.00 | 2025-02-14 |
2-(2-cyanoethyl)amino-3-phenylpropanoic acid Related Literature
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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